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Compound of Interest

Compound Name: Dimethyl(4-vinylphenyl)silane

CAS No.: 4556-72-3

Cat. No.: B1589418

Get Quote

Dimethyl(4-vinylphenyl)silane (DMVPS), identified by its CAS number 4556-72-3, is a unique

organosilane compound that serves as a critical building block in materials science and

polymer chemistry.[1] Its molecular architecture is distinguished by two primary reactive

centers: a polymerizable vinyl group and a reactive silicon-hydride (Si-H) bond. This

bifunctionality allows for its incorporation into polymeric structures via the vinyl group, while the

silane moiety provides a site for subsequent chemical modifications, such as hydrosilylation, or

for imparting specific properties like enhanced thermal stability, controlled refractive index, and

improved adhesion to inorganic substrates.[2]

This guide offers a comprehensive overview of the physical and chemical properties of

Dimethyl(4-vinylphenyl)silane, detailed protocols for its synthesis and characterization, an

exploration of its chemical reactivity, and essential guidelines for its safe handling and storage.

The content is tailored for researchers and scientists engaged in the development of novel

polymers, coatings, and hybrid organic-inorganic materials.
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The intrinsic properties of DMVPS dictate its behavior in chemical reactions and its suitability

for various applications. These key characteristics are summarized below.

Property Value Source(s)

CAS Number 4556-72-3 [3]

Molecular Formula C₁₀H₁₄Si [3]

Molecular Weight 162.3 g/mol [3]

Boiling Point 46 °C at 0.7 mmHg [4]

Appearance Clear Liquid

Spectroscopic Profile: Confirming Molecular Identity
Spectroscopic analysis is fundamental to verifying the synthesis and purity of DMVPS. The ¹H

NMR spectrum provides a definitive fingerprint of its structure.

¹H NMR (400 MHz, CDCl₃):

δ 7.51 (d, J=8.1 Hz, 2H): Aromatic protons ortho to the silyl group.

δ 7.41 (d, J=7.9 Hz, 2H): Aromatic protons meta to the silyl group.

δ 6.72 (dd, J=17.6, 10.9 Hz, 1H): Vinyl proton alpha to the phenyl ring.

δ 5.79 (dd, J=17.6, 0.9 Hz, 1H): Terminal vinyl proton (trans).

δ 5.27 (dd, J=10.9, 0.9 Hz, 1H): Terminal vinyl proton (cis).

δ 4.43 (hept, J=3.7 Hz, 1H): Silicon-hydride (Si-H) proton.

δ 0.35 (d, J=3.8 Hz, 6H): Protons of the two methyl groups attached to silicon.[3]

The distinct chemical shifts and coupling patterns, particularly the heptet for the Si-H proton

coupled to the six methyl protons and the characteristic signals of the vinyl group, provide

unequivocal confirmation of the target molecule.[3]
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Chemical Reactivity and Applications
The utility of DMVPS stems from its dual reactivity. The vinyl and silyl moieties can be

addressed independently or in concert to create complex macromolecular structures.

Core Reactivity Sites
Caption: Dual reactive sites of Dimethyl(4-vinylphenyl)silane.

Vinyl Group Polymerization: The vinyl group readily participates in polymerization reactions,

including free-radical, anionic, and coordination polymerization. This allows for the creation

of homopolymers or its incorporation as a comonomer with other vinyl monomers like

styrene or acrylates. The resulting polymers, poly(dimethyl(4-vinylphenyl)silane), possess

a backbone with pendant silyl groups, which can be used for subsequent cross-linking or

functionalization.[4]

Hydrosilylation of the Si-H Bond: The silicon-hydride bond is a versatile functional group that

can undergo hydrosilylation, a reaction where it adds across a double or triple bond, typically

catalyzed by platinum-group metals. This enables the grafting of molecules onto the silyl

group, providing a powerful method for modifying polymer side chains or creating functional

surfaces.

Key Applications
Specialty Polymers and Copolymers: DMVPS is a key monomer for producing silicon-

containing polymers with high thermal stability, desirable optical properties, and gas

permeability.

Coupling Agents and Adhesion Promoters: As with many organosilanes, DMVPS can act as

a bridge between inorganic materials (like glass or silica) and organic polymer matrices,

enhancing adhesion and composite material strength.[2]

Organic Electronics: Its unique structure makes it a candidate for research in advanced

materials for organic electronics and ceramics.

Synthesis and Characterization Workflow
The synthesis of high-purity DMVPS is crucial for its successful application. A common and

effective laboratory-scale method involves the reaction of a vinylphenyl organometallic reagent
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with chlorodimethylsilane.[3][4]

Experimental Protocol: Synthesis of Dimethyl(4-
vinylphenyl)silane
This protocol is based on the lithiation of 1-bromo-4-vinylbenzene followed by quenching with

chlorodimethylsilane.[3]

Materials:

1-bromo-4-vinylbenzene

n-Butyllithium (n-BuLi) in hexane (e.g., 1.6 M)

Chlorodimethylsilane

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Diethyl ether (Et₂O)

Magnesium sulfate (MgSO₄)

Pentane

Standard glassware for air-sensitive reactions (Schlenk line, nitrogen atmosphere)

Procedure:

Reaction Setup: In a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere,

dissolve 1-bromo-4-vinylbenzene (1.83 g, 10.0 mmol) in anhydrous THF (15 mL).

Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: This low

temperature is critical to control the exothermic reaction and prevent side reactions

associated with the highly reactive n-BuLi.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/synthesis/4-vinyl-phenyl-dimethyl-silane.htm
https://pubs.acs.org/doi/pdf/10.1021/ma00066a009
https://www.benchchem.com/product/b1589418/docs?utm_src=pdf-body#introduction-a-bifunctional-monomer-for-advanced-material-synthesis
https://www.benchchem.com/product/b1589418/docs?utm_src=pdf-body#introduction-a-bifunctional-monomer-for-advanced-material-synthesis
https://www.chemicalbook.com/synthesis/4-vinyl-phenyl-dimethyl-silane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of n-BuLi: Add n-BuLi (7.5 mL of a 1.6 M solution in hexane) dropwise over 30

minutes. Maintain the temperature at -78 °C.

Stirring: Stir the resulting mixture at -78 °C for 2 hours to ensure complete formation of the

vinylphenyllithium intermediate.

Silylation: In a separate flask, prepare a solution of chlorodimethylsilane (1.1 mL, 10.0 mmol)

in anhydrous THF (20 mL). Add this solution dropwise to the reaction mixture at -78 °C.

Warming and Reaction: Allow the reaction to slowly warm to room temperature and stir for 8

hours.

Quenching: Quench the reaction by carefully adding saturated aqueous NH₄Cl (5 mL).

Causality: This step safely neutralizes any unreacted organolithium reagent and protonates

the alkoxide intermediates.

Extraction: Extract the product with diethyl ether (3 x 15 mL).

Washing and Drying: Wash the combined organic layers with water (20 mL) and then brine

(20 mL). Dry the organic phase over anhydrous MgSO₄.

Solvent Removal: Concentrate the solution under reduced pressure to remove the solvent.

Purification: Purify the crude product by silica gel column chromatography using pentane as

the eluent to yield the final product.[3]

Workflow for Synthesis and Verification

Starting Materials
(1-bromo-4-vinylbenzene,

n-BuLi, ClSiHMe₂)

Reaction
(-78°C to RT)

1. Lithiation
2. Silylation Aqueous Workup

& Extraction
Quench Column

Chromatography
Crude Product Pure DMVPS Characterization

(NMR, GC-MS, IR)

Purity & Identity
Confirmation

Click to download full resolution via product page

Caption: Step-by-step workflow from synthesis to final product verification.
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As with all organosilane compounds, proper safety protocols are paramount during the

handling and storage of Dimethyl(4-vinylphenyl)silane.

Handling:

Ventilation: All handling should be performed in a well-ventilated chemical fume hood to

avoid inhalation of vapors.[5][6]

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, and a lab

coat are mandatory.[5][7]

Moisture Sensitivity: Organosilanes can react with moisture.[5] While DMVPS is relatively

stable, prolonged exposure to atmospheric moisture should be avoided to prevent slow

hydrolysis of the Si-H bond.

Spills: Spills should be managed promptly with compatible absorbent materials.[7]

Storage:

Container: Store in a tightly sealed, properly labeled container, preferably under an inert

atmosphere (e.g., nitrogen or argon) to prevent moisture ingress.[7][8]

Conditions: The storage area must be a cool, dark, and dry place, away from direct sunlight,

heat, and sources of ignition.[5][9] High temperatures and humidity are detrimental to the

stability of silane coupling agents.[5]

Material Compatibility: Store in corrosion-resistant containers.[7]

Conclusion
Dimethyl(4-vinylphenyl)silane is a versatile and valuable monomer whose utility is derived

from its dual-functional nature. The ability to undergo both vinyl polymerization and

hydrosilylation reactions provides a broad synthetic platform for developing advanced materials

with tailored properties. A thorough understanding of its physicochemical characteristics,

coupled with meticulous synthesis and handling protocols, enables researchers to fully harness

its potential in creating next-generation polymers, composites, and functional coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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